Cas no 1028092-65-0 (3-Phenyl-1-(tetrahydro-2H-pyran-2-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole)

• Product Name: 3-Phenyl-1-(tetrahydro-2H-pyran-2-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
• CAS No: 1028092-65-0
• MF: C₂₀H₂₇BN₂O₃
• MW: 354.250985383987
• MDL: MFCD21602040
• CID: 4756736
• PubChem ID: 121235340
• Update Time: 2026-02-26

3-Phenyl-1-(tetrahydro-2H-pyran-2-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-Phenyl-1-(tetrahydro-2H-pyran-2-yl)-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
• AK00742377
• EN300-7464903
• C20H27BN2O3
• CS-0161134
• MFCD21602040
• AKOS037648504
• BS-14275
• SB74645
• C71118
• Z4132032932
• 1-(oxan-2-yl)-3-phenyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole
• 1-(Tetrahydro-2H-pyran-2-yl)-3-phenyl-1H-pyrazole-5-boronic acid pinacol ester
• 1-(oxan-2-yl)-3-phenyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
• 1028092-65-0

• MDL： MFCD21602040
• Inchi： 1S/C20H27BN2O3/c1-19(2)20(3,4)26-21(25-19)17-14-16(15-10-6-5-7-11-15)22-23(17)18-12-8-9-13-24-18/h5-7,10-11,14,18H,8-9,12-13H2,1-4H3
• InChI Key： NOOWOXIDDJFPBH-UHFFFAOYSA-N
• SMILES： O1B(C2=CC(C3C=CC=CC=3)=NN2C2CCCCO2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 354.211473g/mol
• Monoisotopic Mass: 354.211473g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.5
• Molecular Weight: 354.3g/mol